Cas no 392-38-1 (7-methoxy-2-(trifluoromethyl)-1H-Benzimidazole)

• Product Name: 7-methoxy-2-(trifluoromethyl)-1H-Benzimidazole
• CAS No: 392-38-1
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 1111900
• PubChem ID: 18316620
• Update Time: 2025-10-28

7-methoxy-2-(trifluoromethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-(trifluoromethyl)-1H-Benzimidazole
• G10714
• 7-Methoxy-2-trifluoromethyl-1h-benzoimidazole
• 4-methoxy-2-(trifluoromethyl)-1H-benzimidazole
• 4-methoxy-2-(trifluoromethyl)-1H-1,3-benzodiazole
• 7-methoxy-2-trifluoromethylbenzimidazole
• 392-38-1
• 4-Methoxy-2-trifluoromethylbenzimidazole
• SCHEMBL2841363
• 4-methoxy-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 4-methoxy-2-trifluoromethyl-1h-benzimidazole

• Inchi： 1S/C9H7F3N2O/c1-15-6-4-2-3-5-7(6)14-8(13-5)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： CFCZQLDVZBJWOA-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C(=CC=CC=2N1)OC)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.9Ų

Additional information on 7-methoxy-2-(trifluoromethyl)-1H-Benzimidazole

Recent Advances in the Study of 7-Methoxy-2-(trifluoromethyl)-1H-Benzimidazole (CAS: 392-38-1)

The compound 7-methoxy-2-(trifluoromethyl)-1H-benzimidazole (CAS: 392-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by its benzimidazole core substituted with a methoxy group at the 7-position and a trifluoromethyl group at the 2-position, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research involves the optimization of synthetic routes for 7-methoxy-2-(trifluoromethyl)-1H-benzimidazole. A 2023 study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method using a palladium-catalyzed coupling reaction, which significantly improved the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological studies and potential industrial applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study demonstrated that 7-methoxy-2-(trifluoromethyl)-1H-benzimidazole effectively inhibits cyclooxygenase-2 (COX-2) with a selectivity ratio favoring COX-2 over COX-1, suggesting its utility as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Additionally, the trifluoromethyl group in the compound has been shown to enhance its metabolic stability and membrane permeability, making it an attractive scaffold for designing CNS-active drugs. Preliminary in vivo studies in rodent models have indicated promising blood-brain barrier penetration, opening avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Current research efforts are also exploring its potential in combination therapies and as a fluorescent probe for biological imaging due to its unique photophysical properties. The continued investigation of 7-methoxy-2-(trifluoromethyl)-1H-benzimidazole underscores its versatility and potential impact across multiple therapeutic areas.